2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(4-methyl-6-oxopyrimidin-1-yl)-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C15H14N6O4/c1-9-4-14(24)21(8-18-9)7-12(23)17-6-13-19-15(20-25-13)10-2-3-16-11(22)5-10/h2-5,8H,6-7H2,1H3,(H,16,22)(H,17,23)
• InChI Key: NUHZPLHCDYRUGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C15H14N6O4
• Molecular Weight: 342.31 g/mol

Description

2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H14N6O4 and its molecular weight is 342.315. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

The chemical has been utilized as a core structure for synthesizing a range of derivatives. For example, new derivatives containing 1,2,4-triazole, 1,3,4-oxadiazole, or furan rings alongside the pyrimidine fragment have shown pronounced plant growth stimulating effects, demonstrating its utility in agricultural research (Pivazyan et al., 2019). Similarly, its derivatives have been explored for antimicrobial activities, with some compounds being synthesized as antimicrobial agents using citrazinic acid as a starting material, showing potential in combating bacterial and fungal infections (Hossan et al., 2012).

Biological Activities

Studies on the compound and its derivatives have revealed significant biological activities. For instance, 5-deaza analogues of aminopterin and folic acid synthesized from the compound exhibited notable anticancer activity in vitro and in vivo, highlighting its potential in cancer research (Su et al., 1986). Additionally, the crystal structures of related compounds have been analyzed to understand their conformation and potential interactions with biological targets, which is crucial for drug design (Subasri et al., 2016).

Anticancer and Anti-5-Lipoxygenase Activities

A novel series of derivatives has been synthesized, demonstrating anticancer and anti-5-lipoxygenase activities. These compounds were evaluated for their cytotoxic properties against a range of cancer cell lines, further substantiating the compound's relevance in medicinal chemistry and oncology research (Rahmouni et al., 2016).

Antitumor and Antimicrobial Activities

Derivatives of the compound have been explored for their antitumor and antimicrobial activities. Certain compounds have shown promising results in inhibiting tumor growth and combating microbial infections, which could pave the way for new therapeutic agents (Al-Sanea et al., 2020).